Cas no 109055-76-7 (1-Piperazinamine,4-butyl-2-methyl-)

1-Piperazinamine,4-butyl-2-methyl- structure
109055-76-7 structure
Product Name:1-Piperazinamine,4-butyl-2-methyl-
CAS No:109055-76-7
MF:C9H21N3
MW:171.283141851425
CID:128273
PubChem ID:45099510
Update Time:2025-04-18

1-Piperazinamine,4-butyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinamine,4-butyl-2-methyl-
    • 4-BUTYL-2-METHYLPIPERAZIN-1-AMINE
    • 1-Piperazinamine,4-butyl-2-methyl-(9CI)
    • DTXSID20667932
    • 109055-76-7
    • Inchi: 1S/C9H21N3/c1-3-4-5-11-6-7-12(10)9(2)8-11/h9H,3-8,10H2,1-2H3
    • InChI Key: WAZJBNUHZDDCOT-UHFFFAOYSA-N
    • SMILES: N1(CCCC)CCN(C(C)C1)N

Computed Properties

  • Exact Mass: 171.17373
  • Monoisotopic Mass: 171.174
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.5A^2
  • XLogP3: 1

Experimental Properties

  • PSA: 32.5
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